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Compound of Interest

Compound Name: N-Heptadecane-D36

Cat. No.: B15141508 Get Quote

For researchers and scientists in drug development and related fields, the quality and reliability

of internal standards are paramount for achieving accurate and reproducible results in

quantitative analysis. N-Heptadecane-D36, a deuterated form of the C17 alkane, is a

commonly used internal standard in gas chromatography-mass spectrometry (GC-MS)

applications. This guide provides an objective comparison of N-Heptadecane-D36 from three

prominent manufacturers: Cambridge Isotope Laboratories (CIL), LGC Standards, and Chiron.

Data Presentation: A Side-by-Side Look at Product
Specifications
The selection of an appropriate internal standard hinges on its purity and isotopic enrichment.

The following table summarizes the key quantitative data for N-Heptadecane-D36 as provided

by each manufacturer. It is important to note that while direct Certificates of Analysis with

detailed batch-specific data were not publicly available, the following specifications are listed

on the manufacturers' product pages.
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Manufacturer Product Number
Isotopic
Enrichment

Chemical Purity

Cambridge Isotope

Laboratories
DLM-1342 98% 95%

LGC Standards TRC-H195502 98% Minimum 98%

Chiron 1548.17-K-IO Not specified

Not specified

(provided as a

solution)

Note: Chiron provides N-Heptadecane-D36 as a solution in isooctane at a concentration of

1000 µg/mL. While specific purity and enrichment data are not listed on the product page,

Certificates of Analysis are available for download from their website for specific batches.

Experimental Protocols: Ensuring Analytical Rigor
The utility of N-Heptadecane-D36 as an internal standard is primarily in quantitative GC-MS

analysis. Below is a detailed methodology for a typical experiment to assess the chemical

purity and isotopic enrichment of N-Heptadecane-D36.

Protocol 1: Determination of Chemical Purity by Gas
Chromatography-Flame Ionization Detection (GC-FID)
Objective: To determine the chemical purity of N-Heptadecane-D36 by separating it from any

non-deuterated or other impurities.

Instrumentation:

Gas Chromatograph equipped with a Flame Ionization Detector (GC-FID)

Capillary Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent)

Procedure:

Standard Preparation: Prepare a solution of N-Heptadecane-D36 in a high-purity solvent

(e.g., hexane or isooctane) at a concentration of approximately 1 mg/mL.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15141508?utm_src=pdf-body
https://www.benchchem.com/product/b15141508?utm_src=pdf-body
https://www.benchchem.com/product/b15141508?utm_src=pdf-body
https://www.benchchem.com/product/b15141508?utm_src=pdf-body
https://www.benchchem.com/product/b15141508?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GC-FID Parameters:

Injector Temperature: 280 °C

Detector Temperature: 300 °C

Oven Temperature Program:

Initial temperature: 100 °C, hold for 2 minutes

Ramp: 10 °C/minute to 300 °C

Hold: 10 minutes at 300 °C

Carrier Gas: Helium at a constant flow rate of 1 mL/min

Injection Volume: 1 µL (splitless injection)

Data Analysis: The chemical purity is calculated by dividing the peak area of the N-
Heptadecane-D36 by the total area of all peaks in the chromatogram and multiplying by

100.

Protocol 2: Determination of Isotopic Enrichment by Gas
Chromatography-Mass Spectrometry (GC-MS)
Objective: To determine the percentage of deuterium incorporation in the N-Heptadecane-D36
molecule.

Instrumentation:

Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

Capillary Column: Same as in Protocol 1

Procedure:

Standard Preparation: Use the same solution prepared for the GC-FID analysis.
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GC-MS Parameters:

GC conditions: Use the same temperature program and carrier gas flow as in the GC-FID

method.

MS conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV

Mass Range: Scan from m/z 50 to 400

Ion Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Data Analysis:

Acquire the mass spectrum of the N-Heptadecane-D36 peak.

The molecular ion ([M]+) for fully deuterated N-Heptadecane (C17D36) is expected at m/z

276.7.

Look for the presence of the molecular ion of the unlabeled n-heptadecane (C17H36) at

m/z 240.5.

Isotopic enrichment is calculated from the relative intensities of the ion clusters

corresponding to the deuterated and non-deuterated species.

Visualization of Experimental Workflow and Logic
To better illustrate the process of using an internal standard in a quantitative analysis workflow,

the following diagrams are provided.
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Sample & Standard Preparation
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Inject into GC-MS Acquire Chromatogram
& Mass Spectra
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Selection Criteria for Deuterated Internal Standard

Desired Outcome

High Chemical Purity
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Quantitation

High Isotopic Enrichment Similar Physicochemical Properties
to Analyte

No Co-elution or
Mass Spectral Interference

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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